Cas no 2172258-62-5 (3-(1-hydroxy-2-methylpropan-2-yl)-5,5-dimethyloxolan-3-ol)

• Product Name: 3-(1-hydroxy-2-methylpropan-2-yl)-5,5-dimethyloxolan-3-ol
• CAS No: 2172258-62-5
• MF: C₁₀H₂₀O₃
• MW: 188.264003753662
• CID: 6482470
• PubChem ID: 165845271
• Update Time: 2025-10-29

3-(1-hydroxy-2-methylpropan-2-yl)-5,5-dimethyloxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1-hydroxy-2-methylpropan-2-yl)-5,5-dimethyloxolan-3-ol
• EN300-1630764
• 2172258-62-5

• Inchi： 1S/C10H20O3/c1-8(2,6-11)10(12)5-9(3,4)13-7-10/h11-12H,5-7H2,1-4H3
• InChI Key： AYRMIVZKFJJXID-UHFFFAOYSA-N
• SMILES： O1CC(CC1(C)C)(C(C)(C)CO)O

Computed Properties

• Exact Mass: 188.14124450g/mol
• Monoisotopic Mass: 188.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 49.7Ų

Additional information on 3-(1-hydroxy-2-methylpropan-2-yl)-5,5-dimethyloxolan-3-ol

Introduction to 3-(1-hydroxy-2-methylpropan-2-yl)-5,5-dimethyloxolan-3-ol (CAS No. 2172258-62-5)

3-(1-hydroxy-2-methylpropan-2-yl)-5,5-dimethyloxolan-3-ol is a specialized organic compound with a complex molecular structure that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its Chemical Abstracts Service (CAS) number 2172258-62-5, features a unique oxolane ring system combined with a hydroxyl-substituted isobutyl group, making it a versatile intermediate in the development of novel therapeutic agents.

The structural framework of 3-(1-hydroxy-2-methylpropan-2-yl)-5,5-dimethyloxolan-3-ol includes a five-membered heterocyclic ring (oxolane) substituted with two methyl groups at the 5-position and a hydroxyl group at the 3-position. The presence of the isobutyl side chain (1-hydroxy-2-methylpropan-2-yl) introduces both steric and electronic effects that can influence its reactivity and biological activity. This molecular architecture makes it an attractive candidate for further functionalization and derivatization in drug discovery programs.

In recent years, there has been growing interest in oxolane derivatives due to their potential applications in medicinal chemistry. Oxolane rings are known for their stability and ability to mimic carbohydrate-like structures, which can be exploited in the design of carbohydrate-based drugs. The compound 3-(1-hydroxy-2-methylpropan-2-yl)-5,5-dimethyloxolan-3-ol represents an advanced scaffold that could serve as a precursor for synthesizing novel bioactive molecules.

One of the most compelling aspects of this compound is its potential role in the development of enzyme inhibitors. The hydroxyl group and the isobutyl side chain provide multiple sites for interaction with biological targets, such as enzymes or receptors. For instance, modifications at the 3-position of the oxolane ring could allow for the creation of molecules that selectively bind to specific enzymatic active sites, thereby modulating metabolic pathways or inhibiting disease-causing enzymes.

Recent studies have highlighted the importance of oxolane derivatives in addressing various therapeutic challenges. Researchers have demonstrated that oxolane-based compounds can exhibit significant pharmacological activity across multiple disease areas, including inflammation, cancer, and infectious diseases. The structural features of 3-(1-hydroxy-2-methylpropan-2-yl)-5,5-dimethyloxolan-3-ol align well with these findings, suggesting that it could be a valuable building block for developing next-generation therapeutics.

The synthesis of 3-(1-hydroxy-2-methylpropan-2-yl)-5,5-dimethyloxolan-3-ol presents both challenges and opportunities for chemists. The oxolane ring can be synthesized through various methods, including intramolecular cyclization reactions or ring-forming reactions involving epoxides. The introduction of the isobutyl group requires careful consideration to ensure regioselectivity and high yield. Advances in catalytic systems and green chemistry principles have made it possible to optimize synthetic routes while minimizing environmental impact.

In terms of biological evaluation, preliminary studies on related oxolane derivatives have shown promising results in vitro. These compounds have demonstrated ability to interact with biological targets in ways that could lead to therapeutic benefits. For example, some oxolane-based molecules have been found to inhibit proteases involved in inflammatory responses or to disrupt bacterial cell wall synthesis. The potential of 3-(1-hydroxy-2-methylpropan-2-yl)-5,5-dimethyloxolan-3-ol to exhibit similar activities warrants further investigation.

The development of novel drug candidates is a multi-step process that involves not only chemical synthesis but also pharmacokinetic studies, toxicity assessments, and clinical trials. The compound 3-(1-hydroxy-2-methylpropan-2-yll)-5,5-dimethyloxolan-l-lrol could serve as a foundation for generating lead compounds that undergo rigorous testing before reaching the market. Collaborative efforts between synthetic chemists and biologists are essential to translate this compound’s potential into tangible therapeutic solutions.

The role of computational chemistry and molecular modeling has become increasingly important in drug discovery. By leveraging computational tools, researchers can predict the binding modes of 3-(1-hydroxy-l-methylpropan-z-yI)-5.S-dimethyloxolan-l-lrol to biological targets and optimize its structure for improved efficacy. These approaches can significantly reduce the time and cost associated with experimental screening while enhancing the success rate of drug development programs.

In conclusion,3-(l-hydroxy-Z-methylpropan-Z-yI)-S.S-dimethyloxolan-l-lrol (CAS No. 2172258-SZ25) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for developing novel therapeutics. As research in this area continues to advance,cas no2172258-SZ25 could play a significant role in addressing unmet medical needs across various disease indications.